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Compound of Interest

Compound Name: TC-E 5008

Cat. No.: B1681846 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution for TC-E 5008, a selective mutant isocitrate dehydrogenase 1 (mIDH1)

inhibitor, using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial

for ensuring the compound's stability, concentration accuracy, and experimental reproducibility.

Introduction
TC-E 5008 is a potent and selective small molecule inhibitor of the mutant isocitrate

dehydrogenase 1 (mIDH1) enzyme.[1] The mIDH1 enzyme is a prevalent mutation in several

cancers, including gliomas, where it neomorphically converts α-ketoglutarate to the

oncometabolite D-2-hydroxyglutarate (D-2-HG).[1] TC-E 5008 selectively inhibits this process,

making it a valuable tool for cancer metabolism research and drug development.

Accurate preparation of stock solutions is the first critical step in any in vitro or in vivo

experiment. This protocol outlines the standardized procedure for dissolving TC-E 5008 in

DMSO to achieve a desired concentration, ensuring the integrity of the compound for

downstream applications.

TC-E 5008 Quantitative Data
All quantitative data for TC-E 5008 is summarized in the table below for quick reference.
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Parameter Value Reference

CAS Number 50405-58-8 [1]

Molecular Weight (M.Wt) 215.25 g/mol [1]

Chemical Formula C₁₃H₁₃NO₂ [1]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [1]

Storage of Stock Solution
≤ 1 month at -20°C; ≤ 6

months at -80°C
[1]

Mechanism of Action: Inhibition of mIDH1
TC-E 5008 selectively binds to the mutant form of IDH1, inhibiting its catalytic activity. This

prevents the conversion of α-ketoglutarate to D-2-hydroxyglutarate, a key oncogenic event in

mIDH1-harboring cancers.
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Caption: Mechanism of TC-E 5008 action on the mIDH1 pathway.
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a stock solution of TC-E 5008. It is critical to use

anhydrous, high-purity DMSO to prevent compound degradation.

4.1. Materials and Equipment

TC-E 5008 powder

Anhydrous DMSO (≥99.7% purity)

Analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

4.2. Preparation Workflow

The overall workflow for preparing the stock solution is illustrated below.
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Start

1. Calculate Mass of TC-E 5008
(Mass = Conc. x Vol. x M.Wt)

2. Weigh TC-E 5008 Powder
Using an analytical balance

3. Add Calculated Volume of DMSO
to the powder

4. Facilitate Dissolution
Vortex thoroughly. Use sonication

and gentle warming (37°C) if needed.

5. Aliquot into Working Volumes
Use sterile, light-protected tubes

6. Store Aliquots at
-20°C or -80°C

End

Click to download full resolution via product page

Caption: Step-by-step workflow for TC-E 5008 stock solution preparation.

4.3. Step-by-Step Procedure
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Determine Required Concentration and Volume: Decide the final concentration (e.g., 10 mM)

and total volume of the stock solution you need.

Calculate the Mass of TC-E 5008: Use the following formula to calculate the amount of TC-E
5008 powder required:

Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Example for preparing 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x (1 mL / 1000 mL/L) x 215.25 g/mol x 1000 mg/g Mass (mg) =

2.1525 mg

Weigh the Compound: Carefully weigh the calculated mass of TC-E 5008 powder and place

it into a sterile tube.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

powder.

Dissolve the Compound: Vortex the tube vigorously until the powder is completely dissolved.

If the compound does not dissolve readily, the following steps can be taken to increase

solubility:

Gently warm the tube to 37°C.[1]

Place the tube in an ultrasonic bath for a short period.[1]
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Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,

divide the stock solution into smaller, single-use aliquots in sterile, clearly labeled cryogenic

vials or microcentrifuge tubes.[1]

Stock Solution Calculation Reference Table
The following table provides pre-calculated volumes of DMSO needed to prepare common

stock solution concentrations from specific masses of TC-E 5008.[1]

Mass of TC-E 5008
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 4.6458 mL 929.2 µL 464.6 µL

5 mg 23.2288 mL 4.6458 mL 2.3229 mL

10 mg 46.4576 mL 9.2915 mL 4.6458 mL

Stability and Storage
Proper storage is essential to maintain the activity of the TC-E 5008 stock solution.

Short-Term Storage: For use within one month, store aliquots at -20°C.[1]

Long-Term Storage: For storage up to six months, store aliquots at -80°C.[1]

Avoid Freeze-Thaw Cycles: Always use a fresh aliquot for each experiment. Do not

repeatedly freeze and thaw the same stock tube.[1]

Light Protection: Store aliquots in amber vials or protect them from light to prevent

photodegradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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